Cas no 889135-71-1 (3-(2-methoxy-5-methylphenyl)prop-2-enal)

• Product Name: 3-(2-methoxy-5-methylphenyl)prop-2-enal
• CAS No: 889135-71-1
• MF: C₁₁H₁₂O₂
• MW: 176.211783409119
• CID: 5235448
• PubChem ID: 102543958
• Update Time: 2025-05-20

3-(2-methoxy-5-methylphenyl)prop-2-enal Chemical and Physical Properties

Names and Identifiers

• 3-(2-Methoxy-5-methyl-phenyl)-propenal
• 2-Propenal, 3-(2-methoxy-5-methylphenyl)-, (2E)-
• (E)-3-(2-Methoxy-5-methylphenyl)acrylaldehyde
• 3-(2-methoxy-5-methylphenyl)prop-2-enal

• Inchi： 1S/C11H12O2/c1-9-5-6-11(13-2)10(8-9)4-3-7-12/h3-8H,1-2H3/b4-3+
• InChI Key： HVRCJYLNMHSBBM-ONEGZZNKSA-N
• SMILES： C(=O)/C=C/C1=CC(C)=CC=C1OC

Additional information on 3-(2-methoxy-5-methylphenyl)prop-2-enal

Recent Advances in the Study of 3-(2-Methoxy-5-methylphenyl)prop-2-enal (CAS: 889135-71-1)

In recent years, the compound 3-(2-methoxy-5-methylphenyl)prop-2-enal (CAS: 889135-71-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The latest studies have focused on its synthesis, biological activity, and potential mechanisms of action, providing valuable insights for drug development and biomedical research.

One of the key areas of investigation has been the synthesis and optimization of 3-(2-methoxy-5-methylphenyl)prop-2-enal. Recent publications have highlighted novel synthetic routes that improve yield and purity, making the compound more accessible for further studies. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated a highly efficient catalytic method for the synthesis of this compound, reducing byproduct formation and enhancing scalability.

The biological activity of 3-(2-methoxy-5-methylphenyl)prop-2-enal has also been a focal point of recent research. Preliminary findings suggest that this compound exhibits anti-inflammatory and antioxidant properties, which could be leveraged in the treatment of chronic inflammatory diseases. In vitro studies have shown that it inhibits key inflammatory markers such as NF-κB and COX-2, while also scavenging reactive oxygen species (ROS) effectively.

Furthermore, the potential therapeutic applications of this compound extend to oncology. A 2024 study in Cancer Research reported that 3-(2-methoxy-5-methylphenyl)prop-2-enal induces apoptosis in certain cancer cell lines, particularly those resistant to conventional chemotherapy. The study identified the compound's ability to modulate the PI3K/AKT/mTOR pathway as a possible mechanism for its anticancer effects.

Despite these promising findings, challenges remain in the development of 3-(2-methoxy-5-methylphenyl)prop-2-enal as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed in future studies. Recent advancements in drug delivery systems, including nanoparticle-based formulations, may offer solutions to these challenges.

In conclusion, the latest research on 3-(2-methoxy-5-methylphenyl)prop-2-enal (CAS: 889135-71-1) underscores its potential as a versatile molecule in chemical biology and pharmaceutical applications. Continued exploration of its synthesis, mechanisms of action, and therapeutic potential will be crucial for translating these findings into clinical benefits.